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Compound of Interest |

Compound Name: 1-Methylcyclohexanamine

CAS No.: 6526-78-9

Cat. No.: B1304961

\ J

An In-depth Technical Guide to the Physical Properties of 1-Methylcyclohexanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: Defining the Core Moiety

1-Methylcyclohexanamine (CAS: 6526-78-9) is a primary aliphatic amine characterized by an
amino group and a methyl group attached to the same carbon atom of a cyclohexane ring.[1]
This structure imparts specific physical and chemical properties that make it a valuable building
block and intermediate in the synthesis of more complex molecules, including pharmaceuticals
and agrochemicals.[1] Understanding its physical properties is paramount for its safe handling,
effective use in reactions, and for the purification of its derivatives.

This guide provides a detailed examination of the core physical properties of 1-
Methylcyclohexanamine, the experimental methodologies for their determination, and the
spectroscopic profile used for its structural verification.
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Identifier Value Source

IUPAC Name 1-Methylcyclohexan-1-amine [1112]

1-Amino-1-methylcyclohexane,
Synonyms _ [11[2][3]
1-Methylcyclohexylamine

CAS Number 6526-78-9 [L1[2113]14]
Molecular Formula C7H1sN [1][2][4]
Molecular Weight 113.20 g/mol [1][5][6]
SMILES CC1(N)cccecel [1114]

Core Physicochemical Properties

The physical properties of a compound dictate its behavior under various conditions and are
crucial for designing experimental setups, from reaction conditions to purification protocols.

Property Value Source

Colorless to pale yellow liquid
Appearance ] o ) [1]
with a distinct amine odor

Boiling Point 142-142.5 °C at 160 Torr [2]
Melting Point 39-40 °C [2]
Density 0.8652 g/cm? at 10 °C [2]
Flash Point 27.5+£9.7°C [2]
- Soluble in water and organic
Solubility [1]
solvents

Field Insights:

¢ Boiling Point: The boiling point being provided at reduced pressure (160 Torr) is significant. It
suggests that the compound may be sensitive to higher temperatures required for boiling at
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atmospheric pressure. Researchers often use vacuum distillation for such compounds to
prevent thermal decomposition.

e Melting Point: With a melting point of 39-40 °C, the compound can exist as a solid at or
slightly below typical room temperature, which is an important consideration for storage and
handling.

» Solubility: The general solubility in water is attributed to the ability of the primary amine group
to form hydrogen bonds.[1] This property is critical for aqueous workups during synthesis. Its
solubility in organic solvents makes it versatile for a wide range of reaction media.

Experimental Determination of Physical Properties

To ensure scientific integrity, physical properties must be verifiable through standardized
experimental protocols. These methods are designed to be self-validating systems, providing
reliable and reproducible data.

Boiling Point Determination via the Capillary Method

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[7] Accurately determining this property is essential for distillation-based purification
and for characterizing the substance's purity.

o Sample Preparation: Add 2-3 mL of 1-Methylcyclohexanamine to a small test tube.

o Capillary Insertion: Place a capillary tube, sealed at one end, into the test tube with the open
end submerged in the liquid.

e Apparatus Setup: Attach the test tube to a thermometer, ensuring the sample is level with the
thermometer bulb. Suspend the apparatus in a heating bath (e.qg., paraffin oil).[7]

e Heating: Gently heat the bath while stirring to ensure uniform temperature distribution.

o Observation: Observe the capillary tube. As the temperature rises, air trapped in the capillary
will bubble out. The boiling point is reached when a rapid and continuous stream of bubbles
emerges.[7][8]
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e Recording Temperature: Note the temperature at which this rapid bubbling occurs. To
confirm, slightly cool the apparatus. The boiling point is the temperature at which the liquid is
drawn back into the capillary tube as the vapor pressure inside drops below the atmospheric

pressure.[8]

e Why an Inverted Capillary? This technique, known as the Siwoloboff method, creates a
small, isolated environment. The stream of bubbles indicates that the vapor pressure of the
liquid has overcome the external pressure, providing a sharp, observable endpoint for the
boiling point.[3]

» Why Stir the Bath? Uniform heat distribution is critical. Without stirring, localized
superheating can occur, leading to inaccurate and non-reproducible measurements.
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Caption: Workflow for determining boiling point using the capillary method.

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1304961?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Density Measurement

Density, the mass per unit volume, is a fundamental physical property used to confirm a
substance's identity and purity.

e Mass of Empty Cylinder: Place a clean, dry graduated cylinder on a calibrated analytical
balance and record its mass.[9]

e Volume Measurement: Carefully add a specific volume of 1-Methylcyclohexanamine (e.g.,
10 mL) to the graduated cylinder. Read the volume from the bottom of the meniscus.

e Mass of Cylinder and Liquid: Place the graduated cylinder containing the liquid back on the
balance and record the combined mass.[10]

o Calculation:

o Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the
combined mass.[9]

o Calculate the density by dividing the mass of the liquid by its volume (Density =
Mass/Volume).[11]

» Validation: Repeat the measurement two more times and average the results to ensure
precision.[10]

o Why a Graduated Cylinder? For routine measurements, a graduated cylinder offers a good
balance between accuracy and ease of use for measuring volume. For higher precision, a
volumetric flask or pycnometer would be the instrument of choice.

o Why Tare the Balance? Taring (or measuring the empty container's mass) is fundamental to
isolating the mass of the substance of interest, eliminating systematic error from the
measurement.
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Caption: Standard laboratory workflow for determining the density of a liquid.

Spectroscopic Profile for Structural Verification

While physical properties help characterize a bulk sample, spectroscopic methods are essential
for confirming the molecular structure and purity at a molecular level.

Analytical Workflow for Structural Confirmation
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Caption: Integrated spectroscopic workflow for structural elucidation.

e Mass Spectrometry (MS): The primary role of MS is to determine the molecular weight of the
compound. For 1-Methylcyclohexanamine (C7H1sN), the molecular ion peak (M*) would be
observed at an m/z (mass-to-charge ratio) of 113. This provides a direct confirmation of the

molecular formula.[12]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in a molecule. For 1-Methylcyclohexanamine, the key diagnostic signals are:

o N-H Stretch: As a primary amine, it will exhibit a characteristic pair of medium-intensity
peaks in the 3300-3500 cm~1 region, corresponding to symmetric and asymmetric N-H
stretching modes.[13] The absence of a broad peak around 3300 cm~* rules out an
alcohol, while the presence of two peaks distinguishes it from a secondary amine (which

shows only one).

o C-H Stretch: Strong absorptions just below 3000 cm~1! are characteristic of C-H bonds on
sp3 hybridized carbons (the cyclohexane ring and methyl group).

» Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed information
about the carbon-hydrogen framework.

o 'H NMR: Protons on the carbon adjacent to the electron-withdrawing amino group will be
deshielded and appear further downfield than typical alkane protons. The spectrum would
show complex multiplets for the cyclohexyl protons and a singlet for the methyl group.
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o 13C NMR: The spectrum will show distinct signals for the different carbons in the
cyclohexane ring and the methyl group. Notably, the quaternary carbon atom bonded to
both the methyl and amino groups would likely have a characteristic chemical shift.

By integrating the data from these three techniques—molecular weight from MS, functional
groups from IR, and C-H framework from NMR—a scientist can unequivocally confirm the
structure and assess the purity of 1-Methylcyclohexanamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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